N-{2-[(3-acetylphenyl)amino]-2-oxoethyl}-4-(4-methoxyphenyl)piperazine-1-carboxamide

Specification

• Molecular Formula: C22H26N4O4
• Molecular Weight: 410.5 g/mol
• IUPAC Name: N-[2-(3-acetylanilino)-2-oxoethyl]-4-(4-methoxyphenyl)piperazine-1-carboxamide
• Standard InChI: InChI=1S/C22H26N4O4/c1-16(27)17-4-3-5-18(14-17)24-21(28)15-23-22(29)26-12-10-25(11-13-26)19-6-8-20(30-2)9-7-19/h3-9,14H,10-13,15H2,1-2H3,(H,23,29)(H,24,28)
• Standard InChI Key: HMPGUQPZZPTSCK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CNC(=O)N2CCN(CC2)C3=CC=C(C=C3)OC

Introduction

Synthesis

The synthesis of N-{2-[(3-acetylphenyl)amino]-2-oxoethyl}-4-(4-methoxyphenyl)piperazine-1-carboxamide typically involves multiple steps, including the formation of the piperazine ring and the introduction of the acetylphenyl and methoxyphenyl groups. The exact synthetic route may vary depending on the starting materials and the desired yield and purity of the final product.

Interaction Studies

Understanding how N-{2-[(3-acetylphenyl)amino]-2-oxoethyl}-4-(4-methoxyphenyl)piperazine-1-carboxamide interacts with biological targets is crucial for its development. These studies may include binding assays to determine its affinity for specific enzymes or receptors.

Comparison with Similar Compounds

Several compounds share structural similarities with N-{2-[(3-acetylphenyl)amino]-2-oxoethyl}-4-(4-methoxyphenyl)piperazine-1-carboxamide. For example:

Compound Name	Key Features
N-{2-[4-(4-fluorophenyl)piperazin-1-carbonyl]-3-acetylanilino}-2-oxoethyl	Contains fluorophenyl substituent; studied for antitumor activity.
N-{2-[3-(trifluoromethyl)anilino]-2-oxoethyl}-4-(4-methoxyphenyl)piperazine	Trifluoromethyl group enhances lipophilicity; potential antidepressant.

These comparisons highlight the unique structural arrangement of N-{2-[(3-acetylphenyl)amino]-2-oxoethyl}-4-(4-methoxyphenyl)piperazine-1-carboxamide and its potential for distinct pharmacological properties.